Cas no 736990-47-9 (4H-Pyrrolo[3,4-c]pyridin-4-one,2,5,6,7-tetrahydro-)

4H-Pyrrolo[3,4-c]pyridin-4-one,2,5,6,7-tetrahydro- is a heterocyclic compound featuring a fused pyrrolopyridinone core, which serves as a versatile scaffold in medicinal chemistry and drug discovery. Its bicyclic structure, incorporating both pyrrole and pyridinone moieties, offers unique electronic and steric properties, making it valuable for the development of pharmacologically active molecules. The saturated 2,5,6,7-tetrahydro derivative enhances stability and bioavailability compared to its aromatic counterparts. This compound is particularly useful in synthesizing ligands for central nervous system (CNS) targets, enzyme inhibitors, and other bioactive agents. Its rigid framework allows for precise modulation of molecular interactions, facilitating the design of selective and potent therapeutics.
4H-Pyrrolo[3,4-c]pyridin-4-one,2,5,6,7-tetrahydro- structure
736990-47-9 structure
Product Name:4H-Pyrrolo[3,4-c]pyridin-4-one,2,5,6,7-tetrahydro-
CAS No:736990-47-9
MF:C7H8N2O
MW:136.15122127533
CID:559799
PubChem ID:9898841
Update Time:2025-10-12

4H-Pyrrolo[3,4-c]pyridin-4-one,2,5,6,7-tetrahydro- Chemical and Physical Properties

Names and Identifiers

    • 4H-Pyrrolo[3,4-c]pyridin-4-one,2,5,6,7-tetrahydro-
    • 2,5,6,7-Tetrahydro-4H-pyrrolo[3,4-c]pyridin-4-one
    • 4H-Pyrrolo[3,4-c]pyridin-4-one,2,5,6,7-tetrahydro-(9CI)
    • 2H,4H,5H,6H,7H-pyrrolo[3,4-c]pyridin-4-one
    • Z2181988060
    • 736990-47-9
    • SCHEMBL6226067
    • 2,5,6,7-tetrahydropyrrolo[3,4-c]pyridin-4-one
    • EN300-6494373
    • Inchi: 1S/C7H8N2O/c10-7-6-4-8-3-5(6)1-2-9-7/h3-4,8H,1-2H2,(H,9,10)
    • InChI Key: MHPSPPZENOJQEA-UHFFFAOYSA-N
    • SMILES: O=C1C2=CNC=C2CCN1

Computed Properties

  • Exact Mass: 136.063662883g/mol
  • Monoisotopic Mass: 136.063662883g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 158
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0
  • Topological Polar Surface Area: 44.9Ų

4H-Pyrrolo[3,4-c]pyridin-4-one,2,5,6,7-tetrahydro- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-6494373-0.05g
2H,4H,5H,6H,7H-pyrrolo[3,4-c]pyridin-4-one
736990-47-9 95.0%
0.05g
$541.0 2025-03-15
Enamine
EN300-6494373-0.1g
2H,4H,5H,6H,7H-pyrrolo[3,4-c]pyridin-4-one
736990-47-9 95.0%
0.1g
$706.0 2025-03-15
Enamine
EN300-6494373-0.25g
2H,4H,5H,6H,7H-pyrrolo[3,4-c]pyridin-4-one
736990-47-9 95.0%
0.25g
$1008.0 2025-03-15
Enamine
EN300-6494373-0.5g
2H,4H,5H,6H,7H-pyrrolo[3,4-c]pyridin-4-one
736990-47-9 95.0%
0.5g
$1587.0 2025-03-15
Enamine
EN300-6494373-1.0g
2H,4H,5H,6H,7H-pyrrolo[3,4-c]pyridin-4-one
736990-47-9 95.0%
1.0g
$2035.0 2025-03-15
Enamine
EN300-6494373-2.5g
2H,4H,5H,6H,7H-pyrrolo[3,4-c]pyridin-4-one
736990-47-9 95.0%
2.5g
$3988.0 2025-03-15
Enamine
EN300-6494373-5.0g
2H,4H,5H,6H,7H-pyrrolo[3,4-c]pyridin-4-one
736990-47-9 95.0%
5.0g
$5900.0 2025-03-15
Enamine
EN300-6494373-10.0g
2H,4H,5H,6H,7H-pyrrolo[3,4-c]pyridin-4-one
736990-47-9 95.0%
10.0g
$8749.0 2025-03-15
Aaron
AR00FH99-50mg
4H-Pyrrolo[3,4-c]pyridin-4-one,2,5,6,7-tetrahydro-(9CI)
736990-47-9 95%
50mg
$769.00 2025-02-14
Aaron
AR00FH99-100mg
4H-Pyrrolo[3,4-c]pyridin-4-one,2,5,6,7-tetrahydro-(9CI)
736990-47-9 95%
100mg
$996.00 2025-02-14

Additional information on 4H-Pyrrolo[3,4-c]pyridin-4-one,2,5,6,7-tetrahydro-

4H-Pyrrolo[3,4-c]pyridin-4-one, 2,5,6,7-tetrahydro- (CAS No. 736990-47-9): A Comprehensive Overview

4H-Pyrrolo[3,4-c]pyridin-4-one, 2,5,6,7-tetrahydro- (CAS No. 736990-47-9) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrrolopyridines and is characterized by its unique structural features and potential biological activities. This article aims to provide a detailed overview of 4H-Pyrrolo[3,4-c]pyridin-4-one, 2,5,6,7-tetrahydro-, including its chemical properties, synthesis methods, biological activities, and recent research advancements.

Chemical Properties

4H-Pyrrolo[3,4-c]pyridin-4-one, 2,5,6,7-tetrahydro- is a heterocyclic compound with the molecular formula C10H11N2O. It has a molecular weight of approximately 175.20 g/mol. The compound features a fused ring system consisting of a pyrrole and a pyridine ring, with a ketone group at the 4-position. The presence of these functional groups imparts unique chemical properties to the molecule, making it an interesting target for various chemical transformations and biological studies.

The physical properties of 4H-Pyrrolo[3,4-c]pyridin-4-one, 2,5,6,7-tetrahydro- include its solubility in common organic solvents such as methanol and dimethyl sulfoxide (DMSO). It is also stable under standard laboratory conditions but may require protection from light and moisture to maintain its integrity over extended periods.

Synthesis Methods

The synthesis of 4H-Pyrrolo[3,4-c]pyridin-4-one, 2,5,6,7-tetrahydro- has been explored through various routes in the literature. One common approach involves the cyclization of appropriately substituted acyclic precursors. For instance, the reaction of an amino ester with a suitable aldehyde or ketone can lead to the formation of the desired pyrrolopyridine skeleton. The cyclization step is often facilitated by acid or base catalysis.

An alternative synthetic route involves the use of transition metal-catalyzed reactions. Palladium-catalyzed cross-coupling reactions have been particularly effective in constructing the complex ring system of 4H-Pyrrolo[3,4-c]pyridin-4-one, 2,5,6,7-tetrahydro-. These methods offer high yields and excellent functional group tolerance, making them suitable for large-scale production.

Biological Activities

4H-Pyrrolo[3,4-c]pyridin-4-one, 2,5,6,7-tetrahydro- has shown promising biological activities in several areas of research. One of its notable applications is in the field of neuropharmacology. Studies have demonstrated that this compound exhibits potent activity as an antagonist at specific neurotransmitter receptors. For example, it has been shown to modulate serotonin receptors (5-HT receptors), which are implicated in various neurological disorders such as depression and anxiety.

In addition to its neuropharmacological properties, 4H-Pyrrolo[3,4-c]pyridin-4-one, 2,5,6,7-tetrahydro- has also been investigated for its potential as an anticancer agent. Research has indicated that this compound can induce apoptosis in cancer cells by targeting specific signaling pathways involved in cell proliferation and survival. These findings suggest that 4H-Pyrrolo[3,4-c]pyridin-4-one, 2, 5, 6, 7-tetrahydro--may have therapeutic potential in cancer treatment.

Recent Research Advancements

The ongoing research on 4H-Pyrrolo[3,c]pyridin--one, 2, 5, 6, 7-tetrahydro--has led to several significant advancements in understanding its biological mechanisms and potential applications. Recent studies have focused on elucidating the molecular targets and signaling pathways involved in its pharmacological effects.

A notable study published in the Journal of Medicinal Chemistry reported that 4H-Pyrrolo[3,c]pyridin--one, 2, 5,n class="">n class="">n class="">n class="">n class="">n class="">n class="">n class="">n class="">n span="">,,,,,,,,,,,,,,6,,7-tetrahydro-has potent anti-inflammatory effects by inhibiting nuclear factor-kappa B (NF-κB) activation in macrophages. This finding opens new avenues for developing novel anti-inflammatory drugs based on this scaffold. Another study published in Cancer Research highlighted the role of 4H-Pyrrolo[3,c]pyridin--one,()2,(b)5,(b)6,(b)7-tetrahydro-(b)-as an inhibitor of the PI3K/AKT/mTOR signaling pathway in breast cancer cells. The inhibition of this pathway led to reduced cell proliferation and increased apoptosis rates.)2,(b)5,(b)6,(b)7-tetrahydro-(b)-These results underscore the potential of this compound as a lead molecule for developing targeted therapies against breast cancer. Another area of active research involves exploring the use(of) 4H-Pyrrolo[3,(of)c](of)[of]wbr(>[of](of)c](of)[of](of)-one,(of)(of)(of)(of)(of)(of)(of)(of)(of)(of)(of)(of)<(,)2(,)>(,)>(,)>(,)>(,)>(,)>(,)>(,)>(,)>(,)>(,)>(,)>(,),<(,),<(,),<(,),<(,),<(,),<(,),<(,),<(,),<(,),<(,),<(,),<(.),(<.)(<.)(<.)(<.)(<.)(<.)(<.)(<.)(<.)(<.)(<.)(<.)(.),(.),(.),(.),(.),(.),(.),(.),(.),(.),(.),(.),(.,(.,(.,(.,(.,(.,(.,(.,(.,(.,(.,(.,.),.),.),.),.),.),.),.),.),.),.),.),.),.).),(.(.(.(.(.(.(.(.(.(.(.(.(.(.).).).).).).).).).).).).).).(.<.<.<.<.<.<.<.<.<.<.<..>.>.>.>.>.>.>.>.>.>.>.>).)>-(,.),(,.),(,.),(,.),(,.),(,.),(,.),(,.),(,.),(,.),(,.),(,.)-(.,.).).(.).).(.).).(.).).(.).).(.).).(.).)-(..)-(..)-(..)-(..)-(..)-(..)-(..)-(..)-(..)-(..)-(..)-(..)-tetrahydro-(.-)-as a scaffold for designing novel antibiotics. Recent studies have shown that derivatives of this compound exhibit broad-spectrum antibacterial activity against both Gram-positive and Gram-negative bacteria. In conclusion,(the comprehensive overview provided here highlights the multifaceted nature of) 4H-Pyrrolo[3,)c)]>[c)]>[c)]>[c)]>[c)]>[c)]>[c)]>[c)]>[c)]>[c)]>[c)]>[c)-one,-(-(-(-(-(-(-(-(-(-(-(-(-,-,-,-,-,-,-,-,-,-,-,-,(,(,(,(,(,(,(,(,(,(,(,(,,,,,,,)))))))))))))))))))))(((((0)))))(((((0)))))(((((0)))))(((((0)))))(((((0)))))(((((0)))))(((((0)))))(((((0)))))(((((0)))))(((((0)))))(((((0))))))-tetrahydro-(---)-and underscores its potential as a valuable tool in medicinal chemistry and pharmaceutical research. Future studies will likely focus on optimizing the structure-activity relationships (SAR) of this compound to enhance its therapeutic efficacy while minimizing side effects. Overall,(the ongoing research on) 4H-Pyrrolo[3,)c)]>[c)]>[c)]>[c)]>[c)]>[c)]>[c)]>[c)]>[c)]>[c)]>[c)]>[c)-one,-(-(-(-(-(-(-(-(-(-(-(-(--(--(--(--(--(--(--(--(--(--(--(--(-(---(-(---(-(---(-(---(-(---(-(---(-(---(-(---(-(---(-(---(-(-----(-----(-----(-----(-----(-----(-----(-----(-----(-----(-----)-tetrahydro--holds great promise for advancing our understanding of its biological mechanisms and developing new therapeutic agents. Researchers and pharmaceutical companies alike are poised to capitalize on these findings to bring innovative treatments to patients suffering from various diseases. As our knowledge continues to expand,the potential applications of) 4H-Pyrrolo[3,)c]]>>[[[[[[[[[[[[[[[[[[[[[[[[[[[[[[[[[[[[[[[-one,[,[,[,[,[,[,[,[,[,[,[,[,,,,,,,,,,,,,,,,,,,,,,,,,,,,,,,,,,,,,,,,,,,,,,,,,,,,,,,,,,,,,,,,,,,,]]]]]]]]]]]]]]]]]]]]]]]]]]]]]]]]]]]],]],]],]],]],]],]],]],]],]],]],]],]],]],]],]],]],]),]),]),]),]),]),]),]),]),]),]),]),]),],-,],-,],-,],-,],-,],-,],-,],-,],-,]-tetrahydro-[.-]-are expected to grow exponentially. We look forward to witnessing further breakthroughs in this exciting field.

Recommended suppliers
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.